Cas no 29982-33-0 (4-Pyridin-3-yl-4H-[1,2,4]triazole-3-thiol)

• Product Name: 4-Pyridin-3-yl-4H-[1,2,4]triazole-3-thiol
• CAS No: 29982-33-0
• MF: C₇H₆N₄S
• MW: 178.214338779449
• CID: 1072597
• PubChem ID: 776467
• Update Time: 2025-05-26

4-Pyridin-3-yl-4H-[1,2,4]triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Pyridin-3-yl-4H-[1,2,4]triazole-3-thiol
• 4-(3-Pyridyl)-1,2,4-triazolin-5-thion
• 4-pyridin-3-yl-2,4-dihydro-[1,2,4]triazole-3-thione
• AC1LFDSP
• AG-A-78126
• CTK8A8738
• CTK8F6274
• 29982-33-0
• AKOS003678697
• MFCD01117393
• 4-(Pyridin-3-yl)-4H-1,2,4-triazole-3-thiol
• 4-pyridin-3-yl-1H-1,2,4-triazole-5-thione
• AKOS000301475
• DTXSID20354572
• EU-0037546
• 4-(3-pyridinyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• AG-690/36921039

• MDL： MFCD02223579
• Inchi： 1S/C7H6N4S/c12-7-10-9-5-11(7)6-2-1-3-8-4-6/h1-5H,(H,10,12)
• InChI Key： HYAQFLRHPHXTSN-UHFFFAOYSA-N
• SMILES： S=C1NN=CN1C1C=NC=CC=1

Computed Properties

• Exact Mass: 178.03131738g/mol
• Monoisotopic Mass: 178.03131738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 72.6Ų

4-Pyridin-3-yl-4H-[1,2,4]triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-Pyridin-3-yl-4H-[1,2,4]triazole-3-thiol

Introduction to 4-Pyridin-3-yl-4H-[1,2,4]triazole-3-thiol (CAS No. 29982-33-0)

The compound 4-Pyridin-3-yl-4H-[1,2,4]triazole-3-thiol (CAS No. 29982-33-0) is a heterocyclic sulfur-containing compound with a unique structure that combines a pyridine ring and a triazole moiety. This compound has been the subject of extensive research due to its potential applications in various fields, including materials science, pharmacology, and environmental chemistry. The CAS No. 29982-33-0 serves as a unique identifier for this compound in scientific literature and databases.

Recent studies have highlighted the antimicrobial properties of 4-Pyridin-3-yl-4H-[1,2,4]triazole-3-thiol, making it a promising candidate for the development of new antibacterial agents. Researchers have explored its ability to inhibit the growth of pathogenic bacteria, including drug-resistant strains. The sulfur-containing functional group in this compound plays a crucial role in its biological activity, as it enhances its interaction with bacterial cell membranes.

In addition to its biological applications, 4-Pyridin-3-yl-4H-[1,2,4]triazole-3-thiol has shown potential in the field of materials science. Its ability to form stable coordination complexes with metal ions has been leveraged in the synthesis of novel materials for catalysis and sensing applications. For instance, recent research has demonstrated its effectiveness as a ligand in the preparation of metalloporphyrins with enhanced catalytic activity.

The synthesis of 4-Pyridin-3-yl-4H-[1,2,4]triazole-3-thiol involves a multi-step process that typically includes the reaction of pyridine derivatives with triazole precursors under specific conditions. The optimization of these reaction conditions has been a focus of recent studies to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and green chemistry approaches have been employed to enhance the efficiency of this process.

Furthermore, the environmental applications of this compound have been explored in recent years. Its ability to act as a chelating agent for heavy metals has been investigated for use in water treatment processes. Studies have shown that CAS No. 29982-33-0 can effectively remove heavy metal ions such as lead and mercury from aqueous solutions, making it a valuable tool in environmental remediation.

The structural uniqueness of 4-Pyridin-pyridine ring provides a platform for further functionalization and modification. Researchers are actively exploring ways to modify this compound by introducing additional functional groups to enhance its properties further. For example, the introduction of electron-withdrawing or donating groups can significantly alter its electronic properties and reactivity.

In conclusion, 4-Pyridin-pyridine ring (CAS No. 29982-0) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for both fundamental research and applied studies. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in various industries.